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Compound of Interest

Compound Name: Ramiprilat-d5

Cat. No.: B15556932

Ramiprilat-d5: A Technical Guide for
Researchers

This technical guide provides a comprehensive overview of Ramiprilat-d5, a deuterated stable
isotope-labeled internal standard for Ramiprilat. It is intended for researchers, scientists, and
drug development professionals utilizing Ramiprilat-d5 in pharmacokinetic studies,
bioequivalence studies, and other quantitative analyses. This document covers supplier
information, a summary of analytical data from a typical Certificate of Analysis, and detailed
experimental protocols for its application in liquid chromatography-mass spectrometry (LC-
MS/MS) methods.

Supplier Information and Certificate of Analysis

Ramiprilat-d5 is available from several reputable suppliers of pharmaceutical reference
standards and stable isotopes. While specific lot details may vary, this section provides a
summary of typical product specifications and a list of known suppliers.

Table 1: Summary of Typical Certificate of Analysis Data for Ramiprilat-d5
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Parameter

Typical Specification

Product Name

Ramiprilat-d5

Chemical Name

(2S,3aR,6aR)-1-(((S)-1-carboxy-3-(phenyl-
d5)propyl)-L-
alanyl)octahydrocyclopenta[b]pyrrole-2-
carboxylic acid

CAS Number 1356837-92-7
Molecular Formula C21H23DsN20s
Molecular Weight 393.5 g/mol
Appearance White to off-white solid

Purity (Chromatographic)

>90%[1]

IH-NMR

Conforms to structure[1]

Mass Spectrometry

Conforms to structure[1]

Long-term Storage

2-8 °C in a well-closed container[1]

Handling and Transit

25-30 °C in a well-closed container[1]

Intended Use

For research purposes only. Not for human or

animal consumption.

Known Suppliers:

Simson Pharma Limited

e Clearsynth

e Cerilliant

o MedchemExpress

e Santa Cruz Biotechnology

e Hexonsynth
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Experimental Protocols

Ramiprilat-d5 is primarily used as an internal standard in the quantitative analysis of Ramipril
and its active metabolite, Ramiprilat, in biological matrices by LC-MS/MS. The following
protocol is a synthesis of methodologies described in the scientific literature.

Bioanalytical Method for Ramipril and Ramiprilat in
Human Plasma

This method outlines the simultaneous quantification of Ramipril and Ramiprilat in human
plasma using Ramiprilat-d5 as an internal standard.

2.1.1. Sample Preparation: Solid-Phase Extraction (SPE)
e Thaw plasma samples at room temperature.

e To 200 pL of plasma, add 50 pL of Ramiprilat-d5 internal standard working solution
(concentration will depend on the specific assay sensitivity).

» Vortex for 30 seconds.

» Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.
o Load the plasma sample onto the SPE cartridge.

e Wash the cartridge with 1 mL of 5% methanol in water.

» Elute the analytes with 1 mL of methanol.

e Evaporate the eluate to dryness under a stream of nitrogen at 40 °C.

o Reconstitute the residue in 200 pL of the mobile phase.

2.1.2. Liquid Chromatography

Column: C18 reversed-phase column (e.g., 50 x 4.6 mm, 5 pym).
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» Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% formic acid in
water) and an organic solvent (e.g., acetonitrile or methanol).

e Flow Rate: 0.5 mL/min.
e Injection Volume: 10 pL.
e Column Temperature: 40 °C.

2.1.3. Mass Spectrometry

lonization: Electrospray lonization (ESI), positive mode.
e Detection: Multiple Reaction Monitoring (MRM).
 MRM Transitions:

o Ramipril: Precursor ion > Product ion (specific m/z values to be determined based on
instrumentation).

o Ramiprilat: Precursor ion > Product ion (specific m/z values to be determined based on
instrumentation).

o Ramiprilat-d5: Precursor ion > Product ion (e.g., m/z 394.3 > 234.2, though this may
vary).

Visualizations

The following diagrams illustrate key aspects of the application and analysis of Ramiprilat-d5.
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Ramiprilat-d5 Suppliers
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Caption: Supplier and End-User Workflow for Ramiprilat-d5.
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Caption: Experimental Workflow for Bioanalysis using Ramiprilat-d5.
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Caption: Relationship between Ramipril, Ramiprilat, and Ramiprilat-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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